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Compound Focus: Musk ketone

CAS No.: 81-14-1

Cat. No.: S536467

Musk Ketone: Chemical Profile & Handling

The table below summarizes key physicochemical properties of musk ketone that are relevant for planning

your experiments [1].

Property Specification

CAS Number 81-14-1

Molecular Formula Ci4H1sN20s

Molecular Weight 294.30 g/mol

Melting Point 135-139 °C
Water Solubility Insoluble
Stability Stable. Incompatible with strong oxidizing agents, strong acids, and strong bases.

Handling and Storage: For the pure powder, proper storage is crucial for maintaining stability. Store in a
cool, dark, and dry environment [2]. As musk ketone is insoluble in water, stock solutions must be

prepared in an organic solvent like ethanol or DMSO [3].

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s536467?utm_src=pdf-body
https://www.smolecule.com/products/s536467?utm_src=pdf-interest
https://www.smolecule.com/products/s536467?utm_src=pdf-body
https://www.smolecule.com/products/s536467?utm_src=pdf-body
https://www.chemsrc.com/en/cas/81-14-1_749610.html
https://www.linkedin.com/pulse/musk-ketone-real-world-5-uses-youll-actually-see-2025-obl7f
https://www.smolecule.com/products/s536467?utm_src=pdf-body
https://bmccomplementmedtherapies.biomedcentral.com/articles/10.1186/s12906-016-1493-2
https://www.smolecule.com/products/s536467?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

Experimental Protocol for Cell Culture

The following workflow is adapted from a peer-reviewed study that successfully used musk ketone in in

vitro assays [3]. It provides a reliable starting point for your research.
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Key Details:

e Solvent: The study used anhydrous ethanol as the solvent. A common alternative in cell culture is
Dimethyl Sulfoxide (DMSO), but you must ensure compatibility with your cell line and that the final
solvent concentration in the culture medium (typically <0.5-1.0%) is non-toxic [3].

e Sterilization: Filtration through a 0.22 um membrane is the recommended method to sterilize the
solution without using heat, which could potentially degrade the compound [3].

e Storage: The prepared stock solution was stored at 4°C. For long-term storage (beyond a few
weeks), consider freezing aliquots at -20°C to prevent solvent evaporation and potential degradation.

Troubleshooting Common Issues

Here are solutions to common problems you might encounter when working with musk ketone in cell

culture.
Problem Possible Cause Suggested Solution
Precipitation in Low agqueous Ensure serial dilution from a concentrated stock.
Medium solubility; dilution Vortex the working solution thoroughly before adding
shock. to cells.
High Solvent Stock solution too Prepare a more concentrated stock (e.g., 100-500
Concentration dilute. mM) to minimize solvent volume in culture.
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Problem Possible Cause Suggested Solution

Inconsistent Degraded stock; Use fresh stock solutions. Create fresh working

Results uneven dosing. dilutions for each experiment. Vortex/mix solutions
thoroughly.

Unexpected Solvent toxicity; musk Include solvent control groups. Perform a dose-

Cytotoxicity ketone bioactivity. response curve to establish safe concentration
ranges.

Frequently Asked Questions

What is the typical concentration range for musk ketone in cell culture studies? The appropriate
concentration is highly dependent on your specific research question and cell type. One study investigating
anti-cancer effects used a range around 200 pM [3]. You must perform a dose-response curve for your

specific model to determine optimal and non-toxic concentrations.

Can musk ketone stability be tested in my medium? Yes. You can design a stability study by preparing the
working solution in your complete culture medium (including serum) and incubating it under standard cell
culture conditions (e.g., 37°C, 5% COz). Analyze the concentration at various time points (e.g., 0, 6, 24, 48
hours) using a sensitive technique like High-Performance Liquid Chromatography (HPLC) to measure

the rate of degradation.

Are there any regulatory or safety concerns? Yes. Musk ketone is classified with safety warnings. It is
suspected of causing cancer and is very toxic to aquatic life with long-lasting effects [1]. Always consult the
Safety Data Sheet (SDS) before use and follow all local safety guidelines for handling, waste disposal, and

personal protective equipment (PPE).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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